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acid

Cat. No.: B178781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A detailed, experimentally validated synthesis pathway for CAS 1198156-69-2 is

not readily available in the public domain based on current literature searches. The following

guide presents a plausible, generalized synthesis route based on well-established chemical

principles for the formation of analogous arylboronic acids. The experimental details are

hypothetical and would require optimization in a laboratory setting.

Introduction
CAS number 1198156-69-2 corresponds to the chemical compound 4-

(Isopentyloxy)phenylboronic acid. This molecule belongs to the family of boronic acids, which

are crucial reagents in organic synthesis, most notably as coupling partners in Suzuki-Miyaura

cross-coupling reactions to form carbon-carbon bonds. This technical guide outlines a probable

synthetic pathway, starting materials, and a conceptual experimental workflow for its

preparation.

Proposed Synthesis Pathway
The most common and established method for the synthesis of arylboronic acids involves the

reaction of an organometallic reagent, typically a Grignard or organolithium reagent, with a

trialkyl borate, followed by acidic hydrolysis. The proposed pathway for 4-
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(Isopentyloxy)phenylboronic acid follows this logic, starting from the corresponding aryl

bromide.

The overall transformation can be summarized as follows:

General Synthesis of 4-(Isopentyloxy)phenylboronic acid

1-Bromo-4-(isopentyloxy)benzene
Grignard Reagent

Formation
1. Mg, THF Borylation2. B(OiPr)₃ Hydrolysis3. H₃O⁺ 4-(Isopentyloxy)phenylboronic acid

(CAS 1198156-69-2)
Purification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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